Cas no 1807175-23-0 (Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate
• CAS No: 1807175-23-0
• MF: C₁₄H₁₅F₂NO₃
• MW: 283.270611047745
• CID: 5011286
• Update Time: 2025-10-28

Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate

• Inchi： 1S/C14H15F2NO3/c1-3-10-9(7-13(18)19-4-2)5-6-12(11(10)8-17)20-14(15)16/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： ZLLDJHRHNORWEX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CC(=O)OCC)=C(C=1C#N)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate

Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate: A Comprehensive Overview

Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate, with the CAS number 1807175-23-0, is a complex organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, difluoromethoxy, and ethyl groups, along with an acetate ester functional group. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The cyano group in the molecule is known for its electron-withdrawing nature, which can influence the reactivity and stability of the compound. Similarly, the difluoromethoxy group introduces fluorine atoms, which are highly electronegative and can significantly alter the electronic environment of the molecule. These features make Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate a promising candidate for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of pharmaceutical agents, particularly in the context of enzyme inhibition and receptor targeting. The presence of multiple functional groups allows for diverse interactions, making it a versatile building block in medicinal chemistry.

In addition to its biological applications, Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The fluorinated substituents contribute to improved stability and conductivity, which are critical factors in these applications.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The use of transition metal catalysts and advanced coupling reactions has enabled efficient synthesis pathways, ensuring high yields and purity. These methods have been optimized based on recent advancements in catalysis and green chemistry principles.

From an environmental perspective, Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate has been studied for its biodegradation potential and ecological impact. Research indicates that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in natural systems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, Ethyl 3-cyano-4-difluoromethoxy-2-ethylphenylacetate (CAS No: 1807175-23-0) stands out as a multifaceted compound with significant potential across various industries. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative solutions in chemistry and beyond.